Cas no 147492-48-6 (16-Heptadecen-7-one)

• Product Name: 16-Heptadecen-7-one
• CAS No: 147492-48-6
• MF: C₁₇H₃₂O
• MW: 252.435385704041
• CID: 1318558
• PubChem ID: 71346130
• Update Time: 2025-04-20

16-Heptadecen-7-one Chemical and Physical Properties

Names and Identifiers

• 16-Heptadecen-7-one
• heptadec-16-en-7-one
• DTXSID20772313
• 147492-48-6

• Inchi： 1S/C17H32O/c1-3-5-7-9-10-11-12-14-16-17(18)15-13-8-6-4-2/h3H,1,4-16H2,2H3
• InChI Key： XCZXRLYSBPEEHW-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CCCCCCCCC=C

Computed Properties

• Exact Mass: 252.24546
• Monoisotopic Mass: 252.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07